5-chloro-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H20ClN3O2S/c1-12-18(17-5-4-10-26-17)13(2)23(22-12)9-8-21-19(24)15-11-14(20)6-7-16(15)25-3/h4-7,10-11H,8-9H2,1-3H3,(H,21,24)
• InChI Key: AIGJJJXDWBXODL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)C2=C(C=CC(=C2)Cl)OC)C)C3=CC=CS3
• Molecular Formula: C19H20ClN3O2S
• Molecular Weight: 389.9 g/mol

Description

5-chloro-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C19H20ClN3O2S and its molecular weight is 389.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Properties

Synthesis and Biological Activity A variety of substituted pyrazole derivatives were synthesized from N1-[4-(cinnamoyl) phenyl]-5-chloro-2-methoxybenzamides, with compounds demonstrating significant anti-inflammatory activities and less toxicity. This study offers a detailed insight into the chemical synthesis and pharmacological properties of novel benzamide derivatives, highlighting their potential in the development of therapeutic agents (Abdulla et al., 2014).

Antimicrobial and Anticancer Activities Various pyrazole derivatives were synthesized and characterized, exhibiting notable antimicrobial and anticancer activities. This research emphasizes the therapeutic potential of these compounds, showcasing their effectiveness against bacterial species and cancer cell lines. The findings indicate a promising avenue for the development of new antimicrobial and anticancer agents (Hafez et al., 2016).

Chemical and Molecular Characterization

Molecular Stability and Structural Analysis The molecular stability and structural characteristics of benzimidazole derivatives bearing 1,2,4-triazole were extensively studied. These studies involved density functional theory and molecular docking, providing deep insights into the molecular geometry and potential anti-cancer activities of these compounds. The research underscores the significance of understanding molecular interactions and stability in the development of potential EGFR inhibitors (Karayel, 2021).

Synthesis and Characterization of Derivatives A series of new bis-pyrazolyl-thiazoles incorporating the thiophene moiety were synthesized and characterized. These compounds were evaluated for their anti-tumor activities against hepatocellular carcinoma cell lines, revealing promising activities and emphasizing the potential of these compounds in therapeutic applications (Gomha et al., 2016).